nitrobenzoesaurem Barium
Overview
Description
Nitrobenzoesaurem Barium is a useful research compound. Its molecular formula is C14H8BaN2O8 and its molecular weight is 469.55 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Extraction and Stability Studies
Nitrobenzoesaurem Barium (barium nitrobenzoate) is primarily involved in extraction and stability studies. It is used in the extraction of microamounts of strontium and barium in nitrobenzene solutions. Research has focused on understanding the equilibrium data and determining the extraction and stability constants of various species in nitrobenzene saturated with water (Makrlík, Vaňura, & Selucký, 2008).
2. Coordination Chemistry and Molecular Structure
Barium nitrobenzoate has been studied for its role in coordination chemistry. Researchers have investigated its molecular structure and the impact of barium ions on the electronic structure of nitrobenzoates. These studies provide insights into geometric aromaticity indices, atomic charges, dipole moments, and energies (Samsonowicz, 2010).
3. Synthesis of Advanced Materials
There's research on using barium nitrobenzoate in the synthesis of advanced materials, such as coordination polymers. These materials have potential applications in various fields due to their unique properties and interactions (Srinivasan, Sawant, Sawant, & Raghavaiah, 2007).
4. Environmental Applications
Barium nitrobenzoate is also relevant in environmental applications. It's used in the study of adsorption processes, particularly for the removal of nitrobenzene from aqueous solutions. This research is crucial for addressing environmental pollution and developing low-cost, efficient methods for water purification (Shah, Abebe, & Shah, 2016).
5. Spectroscopic Studies
Additionally, spectroscopic studies have been conducted to understand the effects of barium ions on the electronic structure of nitrobenzoic acid and its salts. These studies are significant for the development of new materials and understanding their properties (Samsonowicz, Regulska, & Lewandowski, 2011).
properties
IUPAC Name |
barium(2+);2-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H5NO4.Ba/c2*9-7(10)5-3-1-2-4-6(5)8(11)12;/h2*1-4H,(H,9,10);/q;;+2/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHKGKJBCWNPBM-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)[O-])[N+](=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])[N+](=O)[O-].[Ba+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BaN2O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
nitrobenzoesaurem Barium | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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